2-(4-ethoxyphenyl)-N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]acetamide

• IUPAC Name: 2-(4-ethoxyphenyl)-N-[1-(4-fluorophenyl)sulfonyl-3,4-dihydro-2H-quinolin-7-yl]acetamide
• InChI: InChI=1S/C25H25FN2O4S/c1-2-32-22-11-5-18(6-12-22)16-25(29)27-21-10-7-19-4-3-15-28(24(19)17-21)33(30,31)23-13-8-20(26)9-14-23/h5-14,17H,2-4,15-16H2,1H3,(H,27,29)
• InChI Key: VNSSLYOEBZUEOU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)NC2=CC3=C(CCCN3S(=O)(=O)C4=CC=C(C=C4)F)C=C2
• Molecular Formula: C25H25FN2O4S
• Molecular Weight: 468.5 g/mol
• CAS No.: 946350-00-1

Description

The compound 2-(4-ethoxyphenyl)-N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]acetamide is a multifunctional acetamide derivative characterized by a tetrahydroquinoline core modified with a 4-fluorobenzenesulfonyl group at the 1-position and a 4-ethoxyphenylacetamide moiety at the 7-position. The tetrahydroquinoline scaffold is known for its pharmacokinetic advantages, including improved solubility and bioavailability, while the sulfonamide and ethoxyphenyl groups may enhance target binding and metabolic stability .

Biological Activity

Chemical Structure and Properties

The chemical structure of 2-(4-ethoxyphenyl)-N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]acetamide can be represented as follows:

• Molecular Formula : C₂₁H₂₅FN₂O₄S
• Molecular Weight : 396.56 g/mol
• CAS Number : 1114871-88-3

Structural Features

The compound features:

• An ethoxy group (-OCH₂CH₃) attached to a phenyl ring.
• A tetrahydroquinoline moiety which is known for various pharmacological activities.
• A sulfonamide group that often enhances biological activity.

Research indicates that compounds with similar structures often interact with various biological targets, including:

• Receptors : Many derivatives of tetrahydroquinoline have been shown to act on sigma receptors, which are implicated in pain modulation and neuroprotection.
• Enzymatic Inhibition : The sulfonamide group can serve as a potent inhibitor of carbonic anhydrase and other enzymes.

In Vitro Studies

In vitro studies have demonstrated that compounds structurally related to 2-(4-ethoxyphenyl)-N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]acetamide exhibit significant binding affinity to sigma receptors. For instance:

• Binding Affinity : A related compound showed a Ki value of 42 nM for the σ1 receptor, indicating strong affinity and selectivity over σ2 receptors .

In Vivo Studies

In vivo studies utilizing animal models have shown promising results regarding the analgesic properties of similar compounds:

• Formalin Test : Administration of related compounds resulted in a significant reduction in nociceptive behavior in formalin-induced pain models, suggesting potential use in pain management .

Case Studies

Several case studies have reported on the efficacy of tetrahydroquinoline derivatives in treating conditions such as chronic pain and neurodegenerative diseases. For example:

• Chronic Pain Management : A study indicated that a tetrahydroquinoline derivative significantly reduced pain scores in patients with neuropathic pain.
• Neuroprotection : Another study highlighted the neuroprotective effects of similar compounds against oxidative stress in neuronal cell cultures.

Comparative Binding Affinity

Compound Name	Ki (nM)	Selectivity Ratio (σ1/σ2)
Compound A	42	36
Compound B	55	30
Compound C	75	25

Summary of Biological Activities

Activity Type	Observations
Analgesic	Significant reduction in pain behaviors
Neuroprotective	Protection against oxidative stress
Antidepressant	Potential effects on mood regulation

Comparison with Similar Compounds

The following analysis compares the target compound with structurally related acetamide derivatives, focusing on core structures, substituents, synthesis, and inferred properties.

Structural and Functional Group Comparisons

Key Observations:

Core Structure: The tetrahydroquinoline core in the target compound distinguishes it from indole- or phenyl-based analogs. Tetrahydroquinoline derivatives often exhibit improved metabolic stability compared to planar aromatic systems like indole or simple phenyl rings . Indole-based analogs (e.g., 4f) may prioritize antimalarial activity (as inferred from the pLDH assay), while phenyl derivatives are typically intermediates for heterocyclic synthesis .

Substituent Effects: The 4-fluorobenzenesulfonyl group in the target compound likely enhances electrophilic character and binding affinity compared to methylsulfonyl () or non-sulfonylated analogs.

Synthetic Approaches :

• Acetylation reactions using acetic anhydride () or TFAA/TFA () are common for introducing acetamide groups. The target compound’s synthesis may involve similar steps but with tailored reagents for its unique substituents.

Hydrogen Bonding and Crystal Packing

Crystallographic data from phenyl-based analogs () reveal intermolecular interactions critical for stability:

• N-(4-Chloro-2-nitrophenyl)-N-(methylsulfonyl)acetamide forms centrosymmetric chains via C–H···O and N–H···O bonds .
• 2-Chloro-N-(4-fluorophenyl)acetamide exhibits intramolecular C–H···O interactions and intermolecular N–H···O hydrogen bonds .